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Cat. No.: B3055027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methoxypentane (CAS No. 628-80-8), also known as methyl pentyl ether or amyl methyl

ether, is a colorless liquid with a characteristic ethereal odor.[1] It belongs to the ether class of

organic compounds and sees use as a solvent. While specific toxicological data for 1-
Methoxypentane is limited, its structural similarity to other flammable ethers necessitates a

cautious approach to its handling and use in laboratory and industrial settings. This guide

provides a comprehensive overview of the available health and safety information for 1-
Methoxypentane, including its physical and chemical properties, potential hazards, and

recommended safety procedures. Due to the scarcity of data specific to this compound,

information from structurally related ethers is also presented to provide a more complete

understanding of the potential risks.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Methoxypentane is provided in

the table below. This information is crucial for understanding its behavior and potential for

exposure.
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Property Value Reference

CAS Number 628-80-8 [1][2][3]

Molecular Formula C6H14O [1][3]

Molecular Weight 102.17 g/mol [3]

Appearance Colorless liquid [1]

Odor Ethereal [1]

Boiling Point 99.4 °C at 760 mmHg [1]

Flash Point 4.5 °C [1]

Density 0.762 g/cm³ [1]

Vapor Pressure 44 mmHg at 25 °C [1]

Solubility Not available

Toxicological Data
Comprehensive toxicological data for 1-Methoxypentane is not readily available in published

literature. The table below summarizes the known information and highlights the existing data

gaps. Researchers should handle this chemical with the assumption that it may possess

hazards similar to other alkyl ethers until more specific data becomes available.
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Toxicity
Endpoint

Species Route Value
Classificati
on

Reference

Acute

Inhalation

Toxicity

(LC50)

Mouse Inhalation

133,000

mg/m³ (15

min)

Causes

general

anesthesia

[4][5]

Acute Oral

Toxicity

(LD50)

Not available Oral Not available Not available

Acute Dermal

Toxicity

(LD50)

Not available Dermal Not available Not available

Skin

Corrosion/Irrit

ation

Not available Dermal Not available Not available

Serious Eye

Damage/Irrita

tion

Not available Ocular Not available Not available

Respiratory

or Skin

Sensitization

Not available - Not available Not available

Germ Cell

Mutagenicity
Not available - Not available Not available

Carcinogenici

ty
Not available - Not available Not available

Reproductive

Toxicity
Not available - Not available Not available

Specific

Target Organ

Toxicity

(Single

Exposure)

Not available - Not available

May cause

drowsiness or

dizziness

(based on

analog)

[6][7]
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Specific

Target Organ

Toxicity

(Repeated

Exposure)

Not available - Not available Not available

Aspiration

Hazard
Not available - Not available Not available

Note: The GHS classification for Specific Target Organ Toxicity (Single Exposure) is based on

data for the structural isomer tert-Amyl methyl ether (TAME) and should be considered as

indicative rather than definitive for 1-Methoxypentane.[6][7]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 1-Methoxypentane have not

been published. However, standard methodologies, such as those established by the

Organisation for Economic Co-operation and Development (OECD), would be employed.

Below are brief descriptions of the relevant OECD test guidelines.

3.1. Acute Oral, Dermal, and Inhalation Toxicity

OECD 420, 423, 425 (Oral), OECD 402 (Dermal), OECD 403, 436, 433 (Inhalation): These

guidelines describe methods to assess the acute toxicity of a substance following oral,

dermal, or inhalation exposure. The studies involve administering the substance to animals

(typically rodents) in a single dose or a series of doses over a short period. The primary

endpoint is mortality, which is used to determine the LD50 (oral and dermal) or LC50

(inhalation) value. Clinical signs of toxicity, body weight changes, and gross pathological

findings are also recorded.

3.2. Skin and Eye Irritation

OECD 404 (Skin Irritation/Corrosion) and OECD 405 (Eye Irritation/Corrosion): These tests

evaluate the potential of a substance to cause irritation or corrosion to the skin and eyes. A

small amount of the test substance is applied to the skin or into the eye of an experimental
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animal (typically a rabbit). The sites are then observed for signs of erythema (redness),

edema (swelling), and other effects.

3.3. Mutagenicity

OECD 471 (Bacterial Reverse Mutation Test - Ames Test): This in vitro assay uses strains of

bacteria (e.g., Salmonella typhimurium) to detect gene mutations.

OECD 473 (In Vitro Mammalian Chromosomal Aberration Test): This test identifies

substances that cause structural chromosome aberrations in cultured mammalian cells.

3.4. Carcinogenicity

OECD 451 (Carcinogenicity Studies): These are long-term studies, typically conducted over

the lifespan of the test animal (e.g., two years in rats), to assess the carcinogenic potential of

a chemical.

Health and Safety Visualizations
To better understand the potential hazards and necessary precautions, the following diagrams

illustrate the logical relationships of health hazards and a general workflow for emergency

response.
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Caption: Logical relationship of potential health hazards of 1-Methoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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